Cas no 941928-31-0 (1-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)-4-methylpiperidine)

• Product Name: 1-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)-4-methylpiperidine
• CAS No: 941928-31-0
• MF: C₁₅H₂₁NO₄S
• MW: 311.396543264389
• CID: 6160189
• PubChem ID: 16836890
• Update Time: 2025-07-23

1-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)-4-methylpiperidine
• SR-01000911305-1
• 1-((3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)sulfonyl)-4-methylpiperidine
• 941928-31-0
• F2242-0031
• 1-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfonyl)-4-methylpiperidine
• SR-01000911305
• Z45542207
• AKOS008680124

• Inchi： 1S/C15H21NO4S/c1-12-5-7-16(8-6-12)21(17,18)13-3-4-14-15(11-13)20-10-2-9-19-14/h3-4,11-12H,2,5-10H2,1H3
• InChI Key： WGKHXXVFQUKVSX-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C(=C1)OCCCO2)(N1CCC(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 311.11912932g/mol
• Monoisotopic Mass: 311.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.2Ų

Additional information on 1-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)-4-methylpiperidine

Introduction to 1-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)-4-methylpiperidine (CAS No. 941928-31-0) and Its Emerging Applications in Chemical Biology

The compound 1-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)-4-methylpiperidine (CAS No. 941928-31-0) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative has garnered attention due to its unique structural features and promising biological activities. The presence of a benzodioxepine core and a sulfonyl-piperidine moiety endows the compound with distinct pharmacophoric properties, making it a valuable scaffold for drug discovery and molecular probes.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide-containing compounds in modulating various biological pathways. The sulfonyl group in this molecule not only enhances binding affinity but also contributes to metabolic stability, key factors in the development of novel therapeutic agents. The 3,4-dihydro-2H-1,5-benzodioxepine scaffold, on the other hand, is known for its role in central nervous system (CNS) pharmacology, suggesting potential applications in neurodegenerative diseases and psychiatric disorders.

In the context of current research, this compound has been explored for its interactions with specific target proteins. Studies indicate that the sulfonyl-piperidine moiety can engage with enzymes and receptors involved in inflammation and pain signaling. For instance, preliminary in vitro assays have demonstrated that derivatives of this structure exhibit inhibitory effects on certain kinases associated with chronic inflammatory conditions. This aligns with the growing interest in developing small-molecule inhibitors that selectively modulate these pathways without significant off-target effects.

The benzodioxepine ring itself is a structurally intriguing feature that has been leveraged in designing molecules with enhanced bioavailability and improved pharmacokinetic profiles. Its aromatic nature allows for favorable interactions with lipophilic pockets of biological targets, while its cyclic structure provides rigidity necessary for optimal binding orientation. These characteristics make it an attractive component in rational drug design efforts aimed at creating next-generation therapeutics.

From a synthetic chemistry perspective, the preparation of 1-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)-4-methylpiperidine involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps include sulfonylation reactions followed by piperidine ring formation, which can be optimized using transition metal catalysis or organocatalytic approaches. Such synthetic strategies not only facilitate the production of this compound but also provide insights into scalable manufacturing processes for related derivatives.

One of the most compelling aspects of this compound is its potential as a tool compound for biochemical research. The combination of its structural complexity and well-defined biological activity makes it an excellent candidate for structure-activity relationship (SAR) studies. By systematically modifying substituents on either the benzodioxepine ring or the sulfonyl-piperidine group, researchers can dissect the contributions of different pharmacophoric elements to overall potency and selectivity. Such investigations are crucial for understanding molecular recognition mechanisms and guiding the development of more refined therapeutic agents.

Moreover, computational modeling studies have been instrumental in elucidating the binding mode of this compound to its targets. Molecular dynamics simulations combined with quantum mechanical calculations have revealed that the sulfonyl group interacts favorably with polar residues in protein active sites, while the piperidine moiety adopts specific conformations that enhance receptor affinity. These insights are being used to design analogs with improved binding characteristics and reduced toxicity profiles.

The therapeutic potential of this compound extends beyond its direct biological activities. Its unique structural features make it a versatile building block for libraries of diverse derivatives, which can be screened for novel therapeutic applications. For example, modifications to the methyl group on piperidine could lead to compounds with enhanced solubility or altered metabolic stability, while variations on the benzodioxepine core might uncover new mechanisms of action in disease pathways previously unexplored by existing drugs.

In conclusion,1-(3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl)-4-methylpiperidine (CAS No. 941928-31-0) stands as a testament to the innovative spirit driving modern chemical biology research. Its unique structural composition and promising biological profile position it as a key player in ongoing efforts to develop next-generation therapeutics targeting complex diseases such as inflammation and neurodegeneration. As further research unfolds, it is likely that derivatives based on this scaffold will continue to emerge as valuable tools for both academic investigation and industrial drug development.